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Compound of Interest

Compound Name: Calconcarboxylic acid

Cat. No.: B1221776

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for
Calconcarboxylic acid (CAS No. 3737-95-9). The following sections detail the potential
hazards, exposure controls, and emergency procedures necessary for the safe use of this
compound in a laboratory setting. All personnel should be thoroughly familiar with this
information before handling Calconcarboxylic acid.

Hazard Identification and Classification

Calconcarboxylic acid is classified as a hazardous substance.[1] It is an irritant to the eyes,
respiratory system, and skin.[1][2][3] While not classified as harmful by ingestion, it may still be
damaging to individuals with pre-existing organ damage, particularly of the liver and kidneys.[1]
Ingestion may cause gastrointestinal discomfort, nausea, and vomiting.[1] Skin contact is not
thought to have harmful health effects, but the substance may cause health damage if it enters
the bloodstream through wounds or abrasions.[1] It may also accentuate pre-existing
dermatitis.[1] Inhalation of dust can cause respiratory irritation and may lead to further lung
damage, especially in individuals with impaired respiratory function.[1] Long-term exposure to
high dust concentrations may cause changes in lung function.[1]

GHS Hazard Statements:

e H315: Causes skin irritation.[4]
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e H319: Causes serious eye irritation.[4]

e H335: May cause respiratory irritation.[4]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Calconcarboxylic

acid.
Property Value
Chemical Formula C21H14N2079[1]
Molecular Weight 438.41 g/mol
Appearance Black or very dark purple to black powder[1][4]
Melting Point ~300 °C (decomposes)[1]
Solubility Soluble in water and ethanol[1]
Vapor Pressure Negligible[1]

Toxicological Data

Specific quantitative toxicological data such as LD50 and LC50 for Calconcarboxylic acid are
not readily available in the reviewed literature.[5] Similarly, specific occupational exposure limits
(e.g., PEL, TLV) have not been established for this compound.[5][6] In the absence of specific
limits, exposure should be kept as low as reasonably achievable.

Safe Handling and Storage

Adherence to proper handling and storage procedures is critical to minimize exposure and
ensure safety.

Handling Workflow

The following diagram outlines the standard procedure for the safe handling of
Calconcarboxylic acid.
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Caption: Workflow for Safe Handling of Calconcarboxylic Acid.
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Handling Precautions:

e Avoid all personal contact, including inhalation of dust.[1]

Use in a well-ventilated area.[1][2]

Avoid generating dust.[1][5]

Do not eat, drink, or smoke when handling.[1][2]

Wash hands thoroughly with soap and water after handling.[1][5]

Work clothes should be laundered separately.[1]

Storage

e Store in a cool, dry, and well-ventilated area.[2][6]

o Keep containers tightly closed when not in use.[2][6]

e Protect from physical damage.[1]

» Store away from incompatible materials such as strong oxidizing agents.[1][5][6]
Exposure Controls and Personal Protective

Equipment

The following table outlines the recommended personal protective equipment (PPE) for
handling Calconcarboxylic acid.
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PPE Type

Specification

Eye/Face Protection

Chemical safety goggles or glasses with side-
shields.[1][6][7]

Skin Protection

Impervious protective clothing and gloves (e.g.,
lightweight rubber).[1][5][6][7]

Respiratory Protection

For nuisance exposures, a NIOSH-approved

particulate respirator (e.g., N95) should be used.

[1](216]

Facilities should be equipped with an eyewash station and a safety shower.[6]

First Aid Measures

The following table summarizes the appropriate first aid measures in case of exposure.

Exposure Route

First Aid Procedure

Inhalation

Remove to fresh air. If not breathing, give
artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.[1][2][5][6]

Skin Contact

Immediately remove all contaminated clothing.
Flush skin and hair with running water and soap
for at least 15 minutes. Seek medical attention if

irritation develops or persists.[1][2][5]

Eye Contact

Immediately flush eyes with plenty of fresh
running water for at least 15 minutes, holding
eyelids apart. Remove contact lenses if present
and easy to do. Seek medical attention.[1][2][5]

Ingestion

Do NOT induce vomiting. Immediately give a
glass of water. If in doubt, contact a Poisons

Information Center or a doctor.[1][5][6]

Fire Fighting and Accidental Release Measures
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Fire Fighting
Calconcarboxylic acid is a combustible solid but is difficult to ignite.[1][5] Dust clouds may

form an explosive mixture with air.[1][5]

o Suitable Extinguishing Media: Water spray or fog, foam, dry chemical powder, or carbon
dioxide.[1][5]

 Fire Fighting Procedures: Wear self-contained breathing apparatus and full protective gear.
[8] Use a fine water spray to control the fire and cool adjacent areas.[1][5]

e Hazardous Combustion Products: May include carbon monoxide, carbon dioxide, nitrogen

oxides, and sulfur oxides.[1][8]

Accidental Release Measures

The following diagram illustrates the workflow for managing a spill of Calconcarboxylic acid.
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Caption: Workflow for Calconcarboxylic Acid Spill Response.
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Spill Procedures:

e Minor Spills: Clean up spills immediately.[1][5] Avoid breathing dust and contact with skin and
eyes.[1] Use dry clean-up procedures such as sweeping, shoveling, or vacuuming.[1][5]
Place the spilled material into a clean, dry, sealable, and labeled container for disposal.[1][5]

» Major Spills: Alert emergency responders.[1] Evacuate unnecessary personnel. Control
personal contact by wearing appropriate protective clothing.[1] Prevent spillage from entering
drains or water courses.[1]

Experimental Protocols for Safety Assessment

Specific experimental protocols for the toxicological assessment of Calconcarboxylic acid are
not publicly available. However, standard methodologies would be employed to evaluate its
safety profile.

General Acute Oral Toxicity Study (Based on OECD
Guideline 420)

» Objective: To determine the acute oral toxicity of Calconcarboxylic acid.
o Test Animals: Typically, rats or mice are used.

e Procedure:

[e]

A single dose of Calconcarboxylic acid is administered orally to a group of animals.

o

The animals are observed for signs of toxicity and mortality for a period of 14 days.

[¢]

Observations include changes in skin, fur, eyes, and behavior. Body weight is recorded
weekly.

[¢]

At the end of the observation period, a gross necropsy is performed on all animals.

o Data Analysis: The LD50 (the dose that is lethal to 50% of the test population) is calculated.
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General Skin Irritation/Corrosion Study (Based on OECD
Guideline 404)

Objective: To assess the potential of Calconcarboxylic acid to cause skin irritation or
corrosion.

Test Animals: Typically, albino rabbits are used.

Procedure:

o A small amount of Calconcarboxylic acid is applied to a shaved patch of skin on the
back of the animal.

o The patch is covered with a gauze dressing for a specified period (e.g., 4 hours).

o After the exposure period, the dressing is removed, and the skin is observed for signs of
erythema (redness) and edema (swelling) at various time points (e.g., 1, 24, 48, and 72
hours).

Data Analysis: The severity of the skin reactions is scored, and the substance is classified
based on the irritation potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Calconcarboxylic Acid: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1221776#calconcarboxylic-acid-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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